Cas no 1135105-75-7 (ethyl 3-(aminomethyl)-1-benzofuran-2-carboxylate hydrochloride)

Ethyl 3-(aminomethyl)-1-benzofuran-2-carboxylate hydrochloride is a synthetic organic compound featuring a benzofuran core with an aminomethyl substituent at the 3-position and an ethyl ester group at the 2-position, in its hydrochloride salt form. This structure imparts reactivity suitable for further derivatization, making it a valuable intermediate in pharmaceutical and agrochemical research. The hydrochloride salt enhances stability and solubility, facilitating handling in synthetic applications. Its benzofuran scaffold is of interest due to its prevalence in bioactive molecules, offering potential utility in the development of therapeutics or functional materials. The compound is typically characterized by NMR, HPLC, and mass spectrometry to ensure high purity and consistency.
ethyl 3-(aminomethyl)-1-benzofuran-2-carboxylate hydrochloride structure
1135105-75-7 structure
Product Name:ethyl 3-(aminomethyl)-1-benzofuran-2-carboxylate hydrochloride
CAS No:1135105-75-7
MF:C12H14ClNO3
MW:255.697462558746
CID:4572416
Update Time:2025-06-08

ethyl 3-(aminomethyl)-1-benzofuran-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(Aminomethyl)-1-benzofuran-2-carboxylate Hydrochloride
    • ethyl 3-(aminomethyl)-1-benzofuran-2-carboxylate hydrochloride
    • Inchi: 1S/C12H13NO3.ClH/c1-2-15-12(14)11-9(7-13)8-5-3-4-6-10(8)16-11;/h3-6H,2,7,13H2,1H3;1H
    • InChI Key: LYUHVTQUTRQINZ-UHFFFAOYSA-N
    • SMILES: C(C1=C(OC2=CC=CC=C12)C(=O)OCC)N.Cl

ethyl 3-(aminomethyl)-1-benzofuran-2-carboxylate hydrochloride Security Information

ethyl 3-(aminomethyl)-1-benzofuran-2-carboxylate hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B437145-25mg
Ethyl 3-(Aminomethyl)-1-benzofuran-2-carboxylate Hydrochloride
1135105-75-7
25mg
$ 70.00 2022-06-07
TRC
B437145-50mg
Ethyl 3-(Aminomethyl)-1-benzofuran-2-carboxylate Hydrochloride
1135105-75-7
50mg
$ 95.00 2022-06-07
TRC
B437145-250mg
Ethyl 3-(Aminomethyl)-1-benzofuran-2-carboxylate Hydrochloride
1135105-75-7
250mg
$ 365.00 2022-06-07
Chemenu
CM453581-250mg
ethyl 3-(aminomethyl)-1-benzofuran-2-carboxylate hydrochloride
1135105-75-7 95%+
250mg
$246 2023-02-19
Chemenu
CM453581-500mg
ethyl 3-(aminomethyl)-1-benzofuran-2-carboxylate hydrochloride
1135105-75-7 95%+
500mg
$444 2023-02-19
Chemenu
CM453581-1g
ethyl 3-(aminomethyl)-1-benzofuran-2-carboxylate hydrochloride
1135105-75-7 95%+
1g
$592 2023-02-19
Enamine
EN300-65797-0.05g
ethyl 3-(aminomethyl)-1-benzofuran-2-carboxylate hydrochloride
1135105-75-7 95%
0.05g
$127.0 2023-02-13
Enamine
EN300-65797-0.1g
ethyl 3-(aminomethyl)-1-benzofuran-2-carboxylate hydrochloride
1135105-75-7 95%
0.1g
$188.0 2023-02-13
Enamine
EN300-65797-0.25g
ethyl 3-(aminomethyl)-1-benzofuran-2-carboxylate hydrochloride
1135105-75-7 95%
0.25g
$271.0 2023-02-13
Enamine
EN300-65797-0.5g
ethyl 3-(aminomethyl)-1-benzofuran-2-carboxylate hydrochloride
1135105-75-7 95%
0.5g
$468.0 2023-02-13

Additional information on ethyl 3-(aminomethyl)-1-benzofuran-2-carboxylate hydrochloride

Comprehensive Overview of Ethyl 3-(aminomethyl)-1-benzofuran-2-carboxylate Hydrochloride (CAS No. 1135105-75-7)

Ethyl 3-(aminomethyl)-1-benzofuran-2-carboxylate hydrochloride (CAS No. 1135105-75-7) is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound, characterized by its benzofuran core and ester-amine hydrochloride functional groups, has garnered attention due to its potential as a building block in drug discovery. Researchers often explore its utility in designing novel central nervous system (CNS) agents or enzyme inhibitors, aligning with current trends in precision medicine and targeted therapy.

The structural uniqueness of ethyl 3-(aminomethyl)-1-benzofuran-2-carboxylate hydrochloride lies in its fused heterocyclic system, which enhances molecular rigidity and bioavailability. Recent studies highlight its relevance in neuroprotective and anti-inflammatory research, addressing growing public interest in neurodegenerative diseases like Alzheimer's and Parkinson's. Its CAS No. 1135105-75-7 is frequently searched in academic databases, reflecting demand for high-purity intermediates in medicinal chemistry.

From a synthetic perspective, this compound exemplifies advancements in green chemistry methodologies. Laboratories prioritize atom-efficient routes for its production, responding to industry shifts toward sustainable synthesis. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring compliance with Good Manufacturing Practice (GMP) standards—a key concern for pharmaceutical manufacturers.

Market trends indicate rising inquiries about scalable synthesis protocols for CAS 1135105-75-7, driven by its role in small-molecule drug development. Online discussions frequently address its solubility profiles and stability under physiological conditions, topics vital for formulation scientists. Additionally, its salt form (hydrochloride) improves handling properties, a practical advantage noted in process chemistry forums.

In summary, ethyl 3-(aminomethyl)-1-benzofuran-2-carboxylate hydrochloride represents a convergence of structural innovation and therapeutic potential. Its applications span academic research, preclinical studies, and industrial-scale production, making it a compound of enduring scientific and commercial interest.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.